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Quantitative Data Summary

The following table summarizes the key findings from studies relevant to understanding ICQA's bioactivity.

Study Model / Assay Key Finding / Measurement Citation

In Vivo (Weaned Piglets)

Dosage 200, 400 mg/kg diet [1] [2]

Serum Catalase (CAT) Activity (vs. CON) ↑ 47.78% (Day 14), ↑ 77.65% (Day 28) with 400
mg/kg

[1] [2]

Total Antioxidant Capacity (T-AOC) (vs.
CON)

↑ 75.78% (Day 28) with 200 mg/kg [1] [2]

In Vitro & Ex Vivo Models

Cytotoxicity (TC₅₀ on Vero cells) ~429 µM [3]

Inhibition of EV71 virus (EC₅₀) ~72 µM [3]
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Study Model / Assay Key Finding / Measurement Citation

GSH/GSSG Ratio Modulation Restored redox homeostasis in EV71-infected
cells

[3]

Inhibition of Lipid Peroxidation (IC₅₀) 6.17 µg/mL (Chlorogenic Acid, for reference) [4]

CYP Enzyme Inhibition (IC₅₀ for

CYP2C9)

57.25 µM (Weak inhibition) [5]

Experimental Protocols for Key Findings

For researchers looking to replicate or build upon these studies, here are the methodologies used in the cited

works.

Animal Model: Weaned Piglet Study

This protocol evaluates the overall antioxidant effect of dietary ICGA (a mixture of isomers including ICQA)

supplementation.

Animals and Diet: 180 weaned piglets were randomly assigned to diets supplemented with 0, 100,

200, 400, or 800 mg/kg ICGA for 28 days [1] [2].
Sample Collection: Blood serum was collected on days 14 and 28 of the experiment [1] [2].

Antioxidant Measurement: Serum catalase (CAT) activity and total antioxidant capacity (T-AOC)
were measured using standard commercial assay kits to quantify the antioxidant status [1] [2].

Cellular Model: Antiviral and Antioxidant Mechanism

This study details the mechanism by which Isochlorogenic Acid C (a closely related isomer) exerts

antioxidant and antiviral effects, which is highly relevant for ICQA.

Cell Culture and Treatment: Vero cells were infected with Enterovirus 71 (EV71) and treated with

ICAC. The viral titer and the expression of viral VP1 protein were measured [3].
Biochemical Assays: To investigate the glutathione-mediated antioxidant mechanism, the following

were analyzed in cell samples:
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GSH and GSSG Levels: Measured using commercial kits to calculate the GSH/GSSG ratio [3].

Enzyme Activities: The activities of glutathione reductase (GR), glutathione peroxidase
(GPX), and glucose-6-phosphate dehydrogenase (G6PD) were assessed [3].

ROS Measurement: Intracellular ROS levels were detected using a fluorescent probe (DCFH-
DA) [3].

GSH Depletion Experiment: Cells were co-treated with ICAC and buthionine sulfoximine
(BSO), a GSH synthesis inhibitor, to confirm the mechanism [3].

In Vitro Model: Enzyme Inhibition Potential

This protocol assesses the potential for drug interactions, an important consideration for therapeutic

development.

Enzyme Source: Human liver microsomes [5].
Inhibition Assay (Cocktail Approach): ICQA was incubated with a mixture of specific probe

substrates for major cytochrome P450 enzymes (CYP1A2, CYP2C9, CYP2C19, CYP3A4, CYP2D6,
CYP2E1). The formation of metabolite products for each enzyme was measured to determine

inhibition potential [5].
Kinetic Analysis: For enzymes showing inhibition, the IC₅₀ (half-maximal inhibitory concentration)

and Kᵢ (inhibition constant) values were determined [5].

Antioxidant Mechanism of Action

The research suggests that the antioxidant activity of caffeoylquinic acids like ICQA is multifaceted. The

diagram below illustrates the key mechanism identified for a closely related isomer, Isochlorogenic Acid C

(ICAC), in modulating cellular redox homeostasis.
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FIGURE 1 | Proposed mechanism of ICAC (a key isomer) modulating glutathione redox homeostasis to exert

antioxidant and antiviral effects. Based on findings from [3].

Interpretation and Research Implications

Evidence Gap: The most direct evidence for ICQA's in vivo antioxidant activity is not fully

established. The prominent piglet study used a mixture of isochlorogenic acids [1] [2], while the
detailed mechanistic study focused on the related isomer ICAC [3].

Promising Mechanisms: The research strongly suggests that the antioxidant activity is linked to
modulating the glutathione system and related enzymes (GR, GPX, G6PD), helping to restore the

cellular GSH/GSSG ratio and reduce ROS levels [3].
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Safety Profile: ICQA shows a weak inhibitory effect on the drug-metabolizing enzyme CYP2C9,

suggesting a low potential for drug interactions, which is favorable for development [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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